N-(4-bromophenyl)-3-(N-(4-chlorophenyl)-N-methylsulfamoyl)thiophene-2-carboxamide
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Description
N-(4-bromophenyl)-3-(N-(4-chlorophenyl)-N-methylsulfamoyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H14BrClN2O3S2 and its molecular weight is 485.8. The purity is usually 95%.
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Scientific Research Applications
Antipathogenic Activity
Research has explored the antipathogenic properties of thiourea derivatives similar to N-(4-bromophenyl)-3-(N-(4-chlorophenyl)-N-methylsulfamoyl)thiophene-2-carboxamide. These derivatives have demonstrated significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus, which are known for their ability to grow in biofilms. This indicates potential for developing novel anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Photostabilizers for Poly(vinyl chloride)
Research into thiophene derivatives has also shown their application in photostabilizing poly(vinyl chloride) (PVC). New thiophene derivatives, like N-(4-bromophenyl)-3-(N-(4-chlorophenyl)-N-methylsulfamoyl)thiophene-2-carboxamide, have been effective in reducing photodegradation levels in PVC films. This suggests their utility in enhancing the durability of PVC materials (Balakit et al., 2015).
Antimicrobial Agents
Thiophene carboxamide derivatives, closely related to the compound , have shown promise as antimicrobial agents. Specifically, their activity against various bacterial and fungal strains, including Escherichia coli and Staphylococcus aureus, highlights their potential in developing new antimicrobial treatments (Desai, Dodiya, & Shihora, 2011).
Anticancer Activity
Research has been conducted on thiophene-based compounds for their cytotoxic activities. Compounds structurally similar to N-(4-bromophenyl)-3-(N-(4-chlorophenyl)-N-methylsulfamoyl)thiophene-2-carboxamide have shown promising results against human cancer cell lines, indicating their potential in cancer therapy applications (Mehdhar et al., 2022).
properties
IUPAC Name |
N-(4-bromophenyl)-3-[(4-chlorophenyl)-methylsulfamoyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14BrClN2O3S2/c1-22(15-8-4-13(20)5-9-15)27(24,25)16-10-11-26-17(16)18(23)21-14-6-2-12(19)3-7-14/h2-11H,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULMAKPCDPXOVCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)Cl)S(=O)(=O)C2=C(SC=C2)C(=O)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14BrClN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-3-(N-(4-chlorophenyl)-N-methylsulfamoyl)thiophene-2-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.